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Licofelone Acyl-β-D-glucuronide Licofelone Acyl-β-D-glucuronide
Brand Name: Vulcanchem
CAS No.: 1033702-58-7
VCID: VC0024190
InChI: InChI=1S/C29H30ClNO8/c1-29(2)13-19-22(15-6-4-3-5-7-15)21(16-8-10-17(30)11-9-16)18(31(19)14-29)12-20(32)38-28-25(35)23(33)24(34)26(39-28)27(36)37/h3-11,23-26,28,33-35H,12-14H2,1-2H3,(H,36,37)/t23-,24-,25+,26-,28+/m0/s1
SMILES: CC1(CC2=C(C(=C(N2C1)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)Cl)C5=CC=CC=C5)C
Molecular Formula: C29H30ClNO8
Molecular Weight: 556.008

Licofelone Acyl-β-D-glucuronide

CAS No.: 1033702-58-7

Reference Standards

VCID: VC0024190

Molecular Formula: C29H30ClNO8

Molecular Weight: 556.008

Licofelone Acyl-β-D-glucuronide - 1033702-58-7

CAS No. 1033702-58-7
Product Name Licofelone Acyl-β-D-glucuronide
Molecular Formula C29H30ClNO8
Molecular Weight 556.008
IUPAC Name (2S,3S,4S,5R,6S)-6-[2-[2-(4-chlorophenyl)-6,6-dimethyl-1-phenyl-5,7-dihydropyrrolizin-3-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C29H30ClNO8/c1-29(2)13-19-22(15-6-4-3-5-7-15)21(16-8-10-17(30)11-9-16)18(31(19)14-29)12-20(32)38-28-25(35)23(33)24(34)26(39-28)27(36)37/h3-11,23-26,28,33-35H,12-14H2,1-2H3,(H,36,37)/t23-,24-,25+,26-,28+/m0/s1
Standard InChIKey WHKFJCYVPLCOGR-NLMMERCGSA-N
SMILES CC1(CC2=C(C(=C(N2C1)CC(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=C(C=C4)Cl)C5=CC=CC=C5)C
Synonyms 1-[6-(4-Chlorophenyl)-2,3-dihydro-2,2-dimethyl-7-phenyl-1H-pyrrolizine-5-acetate] β-D-Glucopyranuronic Acid; Licofelone M1 Metabolite;
PubChem Compound 71749786
Last Modified Nov 11 2021
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